![molecular formula C17H16FN3O B5213772 N-benzyl-N-(2-cyanoethyl)-N'-(4-fluorophenyl)urea](/img/structure/B5213772.png)
N-benzyl-N-(2-cyanoethyl)-N'-(4-fluorophenyl)urea
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Overview
Description
N-benzyl-N-(2-cyanoethyl)-N'-(4-fluorophenyl)urea, also known as BFCU, is a chemical compound that has been extensively studied for its potential use in the field of medicinal chemistry. This compound has shown promise as an anticancer agent and has been the subject of numerous scientific studies.
Mechanism of Action
The mechanism of action of N-benzyl-N-(2-cyanoethyl)-N'-(4-fluorophenyl)urea is not fully understood, but it is believed to involve the inhibition of protein synthesis and the induction of apoptosis in cancer cells. This compound has been shown to target the ribosome, which is responsible for protein synthesis, and disrupt its function.
Biochemical and Physiological Effects:
This compound has been shown to have a selective cytotoxic effect on cancer cells, while sparing normal cells. This is due to the higher expression of the target protein in cancer cells compared to normal cells. This compound has also been shown to have low toxicity in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-benzyl-N-(2-cyanoethyl)-N'-(4-fluorophenyl)urea in lab experiments is its high potency and selectivity towards cancer cells. This makes it a promising candidate for further development as an anticancer agent. However, one of the limitations is the lack of information on its pharmacokinetics and pharmacodynamics, which makes it difficult to determine the optimal dosage and administration route.
Future Directions
Future research on N-benzyl-N-(2-cyanoethyl)-N'-(4-fluorophenyl)urea could focus on the following areas:
1. Optimization of the synthesis method to improve yield and purity.
2. Further elucidation of the mechanism of action to better understand its anticancer properties.
3. Determination of the pharmacokinetics and pharmacodynamics to optimize dosing and administration.
4. Development of this compound derivatives with improved potency and selectivity.
5. Evaluation of the potential use of this compound in combination with other anticancer agents for synergistic effects.
In conclusion, this compound is a promising compound with potential use as an anticancer agent. Further research is needed to fully understand its mechanism of action and pharmacokinetics, and to optimize its potency and selectivity.
Synthesis Methods
The synthesis of N-benzyl-N-(2-cyanoethyl)-N'-(4-fluorophenyl)urea involves the reaction of benzyl isocyanate with 4-fluoroaniline and 2-cyanoethyl chloride. The resulting product is a white crystalline solid that is soluble in organic solvents. The synthesis of this compound has been optimized to produce high yields and purity.
Scientific Research Applications
N-benzyl-N-(2-cyanoethyl)-N'-(4-fluorophenyl)urea has been extensively studied for its potential use as an anticancer agent. In vitro studies have shown that this compound can induce apoptosis in cancer cells, inhibit cell proliferation, and disrupt the cell cycle. In vivo studies have shown that this compound can inhibit tumor growth and metastasis in animal models.
properties
IUPAC Name |
1-benzyl-1-(2-cyanoethyl)-3-(4-fluorophenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN3O/c18-15-7-9-16(10-8-15)20-17(22)21(12-4-11-19)13-14-5-2-1-3-6-14/h1-3,5-10H,4,12-13H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUPDPCSNQHJOJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CCC#N)C(=O)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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